5-(1-Benzylpiperidin-4-yl)-4-methyl-4h-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(1-benzylpiperidin-4-yl)-4-methyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H20N4S/c1-18-14(16-17-15(18)20)13-7-9-19(10-8-13)11-12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3,(H,17,20)
• InChI Key: PPMKAHKKJLBYGL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NNC1=S)C2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C15H20N4S
• DSSTOX Substance ID: DTXSID10391259
• Molecular Weight: 288.4 g/mol
• CAS RN: 866142-48-5

Description

The compound “5-(1-Benzylpiperidin-4-yl)-4-methyl-4h-1,2,4-triazole-3-thiol” is a complex organic molecule. It contains a benzylpiperidine moiety, a triazole ring, and a thiol group. Benzylpiperidines are a class of organic compounds containing a piperidine ring which is conjugated to a benzyl group. Triazoles are a class of five-membered ring compounds containing three nitrogen atoms. Thiols are compounds containing an -SH (sulfhydryl) group.

Scientific Research Applications

Synthesis and Pharmacological Applications

Triazole derivatives have been synthesized and explored for their pharmacological properties, including antimicrobial and antitubercular activities. For instance, the synthesis of thiazolidinones and Mannich bases from 4-amino-3-mercapto-5-pyridin-3′-yl-[1,2,4]-triazole has been reported, with evaluations for antimicrobial and antitubercular activities (Dave et al., 2007). These studies highlight the potential of triazole derivatives in developing new pharmacological agents.

Corrosion Inhibition

Triazole derivatives have also been investigated for their effectiveness as corrosion inhibitors. A study on benzimidazole derivatives, closely related to triazole compounds, found that they significantly inhibit mild steel corrosion in acidic solutions. The efficiency of these inhibitors increases with concentration, and their adsorption follows the Langmuir adsorption isotherm (Yadav et al., 2013).

Antimicrobial Activity

Several 1,2,4-triazole derivatives have been synthesized and evaluated for their antimicrobial activity. These compounds, derived from 2-methylbenzimidazole, have shown promising results against bacteria, mold, and yeast, indicating the broad-spectrum potential of triazole compounds in antimicrobial applications (Tien et al., 2016).

Antioxidant and Analgesic Activities

Triazole derivatives containing pyrazole moiety have been synthesized and tested for their in vivo analgesic and in vitro antioxidant activities. These studies reveal significant analgesic and antioxidant properties, suggesting the therapeutic potential of triazole compounds in managing pain and oxidative stress (Karrouchi et al., 2016).

Safety and Hazards

The safety and hazards associated with this compound are not known. As with any chemical, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

Given the lack of information on this compound, future research could focus on elucidating its synthesis, structure, properties, and potential applications. It may also be interesting to investigate its biological activity, given the known activities of some benzylpiperidine derivatives.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1-benzyl-4-[(5,6-dimethoxy-1-indanon-2-yl)methyl]piperidine and N-(1-benzylpiperidin-4-yl)-4-sulfanylbutanamide , have been found to target Acetylcholinesterase and Beta-secretase 1 respectively . These enzymes play crucial roles in neural signaling and the development of neurodegenerative diseases.